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Compound of Interest

Compound Name: Sodium polysulfide

Cat. No.: B074788

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
molten sodium polysulfides (NazSx). The information is curated for professionals in research
and development who require a deep understanding of these materials for applications ranging
from advanced battery technologies to specialized chemical synthesis. This document
summarizes key quantitative data, details the experimental methodologies used for their
determination, and presents visual representations of relevant experimental workflows.

Quantitative Data on Physical Properties

The physical properties of molten sodium polysulfides are highly dependent on their
composition (the value of 'x' in Na2Sx) and temperature. Below are summarized data for key
properties including density, viscosity, electrical conductivity, and surface tension.

Table 1: Density of Molten Sodium Polysulfides
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Polysulfide .

Composition Temperature (°C) Density (g/lcm3) Reference
NazS4 300 1.838 [1]

Na2Sa4 350 1.808 [1]

NazSa 400 1.778 [1]

NazSs 300 1.884 [1]

Na2Ss 350 1.851 [1]

Naz2Ss 400 1.818 [1]

Table 2: Viscosity of Molten Sodium Polysulfides

Polysulfide . .
. Temperature (°C) Viscosity (cP) Reference
Composition
NazSs3 350 5.5 [1]
Na2Sa 350 8.0 [1]
NazSs 350 115 [1]

Table 3: Electrical Conductivity of Molten Sodium Polysulfides
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) Electrical
Polysulfide ..

. Temperature (°C) Conductivity Reference
Composition

(Slcm)

NazSa 300 0.28 [21[3]
Naz2S4 330 0.35 [21[3]
NazSa 360 0.43 [2][3]
Na2Ss 300 0.20 [21[3]
NazSs 330 0.26 [2][3]
NazSs 360 0.33 [21[3]

The Arrhenius activation energy for the electrical conductivity of both Na2S4 and NazSs is
approximately 33 kJ/mol[2][3].

Table 4: Surface Tension of Molten Sodium Polysulfides

Polysulfide Surface Tension

Composition Temperature (°C) (dynicm) Reference
NazSa 300 145 [1]

NazSa 350 142 [1]

NazSa 400 139 1]

Na:Ss 300 140 [1]

Na:Ss 350 137 [1]

NazSs 400 134 [1]

Experimental Protocols

The determination of the physical properties of molten sodium polysulfides at high
temperatures requires specialized experimental techniques. The following sections detail the
methodologies cited in the referenced literature.
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Density Measurement

The density of molten sodium polysulfides has been determined using the Archimedean
method[1][2]. This technigue involves measuring the buoyant force on a plumb bob of a known

volume when it is submerged in the molten salt.

Experimental Workflow:

Sample Preparation Plumb Bob of known volume Precision Balance
(Naz2Sx synthesis & purification) (e.g., Platinum or Alumina)
High-Temperature Furnace . o .
with inert atmosphere (e.g., Argon) Measure weight of bob in air (W_air)

l

P~ Immerse bob in molten Na2Sx

) '

Measure apparent weight of bob in melt (W_melt)

i

Calculate Buoyant Force
(F_buoyant = W_air - W_melt)

|

Calculate Density
(p = F_buoyant/ (g * V_bob))

Click to download full resolution via product page

Archimedean method for density measurement.
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A key aspect of this method is the precise calibration of the plumb bob's volume at the
measurement temperature. The entire apparatus is enclosed within a furnace to maintain a
constant and uniform temperature, and an inert atmosphere is crucial to prevent degradation of
the polysulfide melt.

Viscosity Measurement

The viscosity of molten sodium polysulfides has been measured using a torsion pendulum
method with an oscillating sphere or cup[4][5]. This technique relates the damping of the
oscillation of a pendulum immersed in the fluid to the viscosity of the fluid.

Experimental Workflow:
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Prepare Molten NazSx Sample
in a crucible

'

Place crucible in a
High-Temperature Furnace

'

Suspend Torsion Pendulum
(sphere or cup) into the melt

'

Induce Torsional Oscillation

'

Detect and Record
Oscillation Damping

y

Calculate Logarithmic Decrement
and Period of Oscillation

'

Calculate Viscosity using
relevant theoretical equations

Click to download full resolution via product page
Torsion pendulum method for viscosity measurement.

The experimental setup consists of a furnace to house the molten salt sample and the torsion
pendulum assembly. The oscillation is typically initiated by a brief electrical pulse, and the
subsequent decay of the oscillation is monitored, often using an optical system. The viscosity is
then calculated from the logarithmic decrement and the period of the damped oscillations.
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Electrical Conductivity Measurement

The electrical conductivity of molten sodium polysulfides has been determined using an AC
impedance method with a two-electrode capillary cell[2][6][7].

Experimental Workflow:
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Prepare Capillary Conductance Cell
with two Platinum electrodes

!

Calibrate Cell Constant (K)
using a standard solution (e.g., KCI)

!

Fill the cell with
molten NazSx

!

Place the filled cell in a
controlled temperature furnace

y

Apply AC signal of varying frequency
and measure impedance

!

Determine Ohmic Resistance (R)
from impedance data

!

Calculate Conductivity
(c =K/R)
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Place molten NazSx in a crucible
inside a furnace

Immerse a capillary tube
to a known depth in the melt

Slowly introduce an inert gas
(e.g., Argon) into the capillary

Monitor the pressure inside
the capillary as the bubble forms

Record the Maximum Pressure (P_max)
just before the bubble detaches

Calculate Surface Tension (y)
using the Laplace equation for a spherical bubble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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